Cas no 2407436-45-5 (tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2407436-45-5
• MF: C₁₃H₁₅BrFNO₃
• MW: 332.165506601334
• CID: 5619714
• PubChem ID: 146283712
• Update Time: 2025-10-23

tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21603255
• EN300-28295857
• 2407436-45-5
• tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C13H15BrFNO3/c1-13(2,3)19-12(17)16-4-5-18-11-6-8(14)9(15)7-10(11)16/h6-7H,4-5H2,1-3H3
• InChI Key： FVXMSGWPONROLZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCCN2C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 331.02193g/mol
• Monoisotopic Mass: 331.02193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Introduction to tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2407436-45-5)

tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2407436-45-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine and a fluorine atom, which contribute to its potential biological activities and pharmacological properties. The compound's structure and chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate consists of a benzoxazine core with a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the bromine and fluorine atoms at specific positions on the benzene ring imparts unique electronic and steric properties to the molecule. These properties are crucial for modulating its interactions with biological targets, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-cancer activities by targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, studies in the field of neuropharmacology have demonstrated that such compounds can modulate neurotransmitter systems, potentially offering new avenues for treating neurological disorders.

The synthesis of tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the benzoxazine ring, introduction of the bromine and fluorine substituents, and esterification to form the tert-butyl ester group. Advanced synthetic techniques and catalysts have been developed to optimize these processes, making it feasible to produce this compound on a larger scale for further research and development.

In terms of its physical and chemical properties, tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is a solid at room temperature with a well-defined melting point. It is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties are important for its handling and storage in laboratory settings and for its use as an intermediate in synthetic pathways.

The biological activity of tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate has been extensively studied using various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits selective inhibition of specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that it could be developed into novel therapeutic agents for treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate. Early results from phase I trials have demonstrated favorable pharmacokinetic profiles and tolerability in human subjects. These promising outcomes have paved the way for further clinical investigations to explore its therapeutic potential in more advanced stages of drug development.

In conclusion, tert-butyl 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2407436-45-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing effective treatments.